2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol

• IUPAC Name: 2-[[methyl-(1-methylpiperidin-4-yl)amino]methyl]-4-nitrophenol
• InChI: InChI=1S/C14H21N3O3/c1-15-7-5-12(6-8-15)16(2)10-11-9-13(17(19)20)3-4-14(11)18/h3-4,9,12,18H,5-8,10H2,1-2H3
• InChI Key: RRHCUOXYGYKADY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol, also known as MPPNP, is a chemical compound that has been widely used in scientific research. This compound is a potent inhibitor of ATP hydrolysis and has been used to study the mechanism of action of various enzymes and proteins.

Mechanism of Action

2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol binds to the active site of enzymes and proteins that hydrolyze ATP, preventing the hydrolysis of ATP. This results in the accumulation of ATP and the inhibition of enzyme activity. 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has been shown to bind to the phosphate-binding site of ATPases, blocking the release of phosphate and preventing the conversion of ATP to ADP.
Biochemical and Physiological Effects:
2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins, including DNA helicases, RNA polymerases, and chaperonins. 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has also been shown to inhibit the motility of molecular motors, including kinesin and myosin. In addition, 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has been shown to affect cellular processes such as protein synthesis and DNA replication.

Advantages and Limitations for Lab Experiments

2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has several advantages for lab experiments. It is a potent inhibitor of ATP hydrolysis and has been used to study the mechanism of action of various enzymes and proteins. It is also relatively stable and can be stored for long periods of time. However, 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has some limitations. It is toxic and must be handled with care. In addition, it is expensive and may not be suitable for large-scale experiments.

Future Directions

There are several future directions for the use of 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol in scientific research. One area of interest is the study of the role of ATPases in disease. 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol could be used to study the effect of ATPase inhibitors on disease progression. Another area of interest is the study of the molecular motors involved in cellular processes such as mitosis and meiosis. 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol could be used to study the role of these motors in cell division. Finally, 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol could be used in the development of new drugs that target ATPases and other enzymes involved in disease.

Synthesis Methods

The synthesis of 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol involves the reaction between 2-chloro-4-nitrophenol and 1-methyl-4-piperidinamine. The reaction is carried out in the presence of sodium hydride and dimethylformamide. The resulting product is then purified using column chromatography to obtain pure 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol.

Scientific Research Applications

2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has been widely used in scientific research as a tool to study the mechanism of action of various enzymes and proteins. It is a potent inhibitor of ATP hydrolysis and has been used to study the function of ATPases, including DNA helicases, RNA polymerases, and chaperonins. 2-{[methyl(1-methyl-4-piperidinyl)amino]methyl}-4-nitrophenol has also been used in the study of molecular motors, including kinesin and myosin.